Cas no 284474-72-2 (Hexylene Glycol-d12)
Hexylene Glycol-d12 structure
Product Name:Hexylene Glycol-d12
CAS No:284474-72-2
MF:C6H14O2
MW:130.248102664948
CID:248470
PubChem ID:71309223
Update Time:2025-04-19
Hexylene Glycol-d12 Chemical and Physical Properties
Names and Identifiers
-
- 2,4-Pentane-1,1,1,2,3,3,5,5,5-d9-diol,4-(methyl-d3)- (9CI)
- 2-METHYL-2,4-PENTANE-D12-DIOL
- Hexylene Glycol-d12
- 1,1,1,2,3,3,5,5,5-nonadeuterio-4-(trideuteriomethyl)pentane-2,4-diol
- D98993
- 1, 1, 1, 2, 3, 3, 5, 5, 5-nonadeuterio-4-(trideuteriomethyl)pentane-2, 4-diol
- 2-(?H?)methyl(?H?)pentane-2,4-diol
- HY-B0903S
- CS-0590595
- 2-Methyl-2,4-pentane-d12-diol, 98 atom % D
- 4-(Methyl-d3)-2,4pentane-1,1,1,2,3,3,5,5,5-d9-diol
- 284474-72-2
-
- Inchi: 1S/C6H14O2/c1-5(7)4-6(2,3)8/h5,7-8H,4H2,1-3H3/i1D3,2D3,3D3,4D2,5D
- InChI Key: SVTBMSDMJJWYQN-WWKUACGSSA-N
- SMILES: OC(C([2H])([2H])[2H])(C([2H])([2H])[2H])C([2H])([2H])C([2H])(C([2H])([2H])[2H])O
Computed Properties
- Exact Mass: 130.175
- Monoisotopic Mass: 130.175
- Isotope Atom Count: 12
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 8
- Rotatable Bond Count: 2
- Complexity: 68.9
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 40.5A^2
- XLogP3: 0.3
Experimental Properties
- Density: 1.014 g/mL at 25 °C
- Boiling Point: 197 °C(lit.)
- Flash Point: 94 °C
- PSA: 40.46000
- LogP: 0.52820
- Vapor Pressure: 0.1±0.8 mmHg at 25°C
Hexylene Glycol-d12 Security Information
- Signal Word:warning
- Hazard Statement: H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
- Warning Statement: P264+P280+P305+P351+P338+P337+P313
- Hazard Category Code: 36/38
- Safety Instruction: H303+H313+H333
-
Hazardous Material Identification:
- Storage Condition:storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
Hexylene Glycol-d12 Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | H295872-10mg |
Hexylene Glycol-d12 |
284474-72-2 | 10mg |
$ 110.00 | 2023-09-07 | ||
| TRC | H295872-50mg |
Hexylene Glycol-d12 |
284474-72-2 | 50mg |
$178.00 | 2023-05-18 | ||
| TRC | H295872-100mg |
Hexylene Glycol-d12 |
284474-72-2 | 100mg |
$287.00 | 2023-05-18 | ||
| TRC | H295872-250mg |
Hexylene Glycol-d12 |
284474-72-2 | 250mg |
$523.00 | 2023-05-18 | ||
| A2B Chem LLC | AF31863-500mg |
2-METHYL-2,4-PENTANE-D12-DIOL |
284474-72-2 | 500mg |
$462.00 | 2024-04-20 | ||
| A2B Chem LLC | AF31863-1g |
2-METHYL-2,4-PENTANE-D12-DIOL |
284474-72-2 | 1g |
$733.00 | 2024-04-20 |
Hexylene Glycol-d12 Related Literature
-
H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
-
Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
-
Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
-
Suji Lee,Min Su Han Chem. Commun., 2021,57, 9450-9453
-
5. An investigation of the electrochemical delithiation process of carbon coated α-Fe2O3nanoparticlesAdrian Brandt,Florian Winter,Sebastian Klamor,Frank Berkemeier,Jatinkumar Rana,Rainer Pöttgen,Andrea Balducci J. Mater. Chem. A, 2013,1, 11229-11236
284474-72-2 (Hexylene Glycol-d12) Related Products
- 110-03-2(2,5-Dimethyl-2,5-hexanediol)
- 5001-18-3(1,3-Adamantanediol)
- 625-06-9(2,4-Dimethyl-2-pentanol)
- 107-41-5(Hexylene glycol)
- 78-69-3(3,7-dimethyloctan-3-ol)
- 597-96-6(3-Methyl-3-hexanol)
- 3761-94-2(1-Methylcycloheptanol)
- 13254-34-7(2,\u200b6-\u200bDimethyl-2-\u200bheptanol)
- 78-65-9(3,6-Dimethyl-3,6-octanediol)
- 1573-28-0(3,6-Dimethyl-3-heptanol)
Recommended suppliers
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Gold Member
CN Supplier
Reagent
Zouping Mingyuan Import and Export Trading Co., Ltd
Gold Member
CN Supplier
Reagent
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
CN Supplier
Bulk
烟台朗裕新材料科技有限公司
Gold Member
CN Supplier
Reagent
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Gold Member
CN Supplier
Bulk